Cas no 41386-38-3 (Ethyl 4-(2-bromoethoxy)benzoate)

• Product Name: Ethyl 4-(2-bromoethoxy)benzoate
• CAS No: 41386-38-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 1513074
• PubChem ID: 12708668
• Update Time: 2025-04-21

Ethyl 4-(2-bromoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-bromoethoxy)benzoate
• ethyl p-(2-bromoethoxy)-benzoate
• CTK1D3881
• SureCN1961069
• 4-(2-Bromo-ethoxy)-benzoic acid ethyl ester
• ethyl 4-(2-bromoethyloxy)benzoate
• Benzoic acid, 4-(2-bromoethoxy)-, ethyl ester
• SCHEMBL1961069
• BZLVOUTZDHRJPD-UHFFFAOYSA-N
• DTXSID30507577
• ethyl p-(2-bromoethoxy)benzoate
• AKOS014351489
• DB-366697
• 41386-38-3

• Inchi： 1S/C11H13BrO3/c1-2-14-11(13)9-3-5-10(6-4-9)15-8-7-12/h3-6H,2,7-8H2,1H3
• InChI Key： BZLVOUTZDHRJPD-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 272.00500
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.63700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters